Cas no 2148122-37-4 (2-(2-chloro-3,6-difluorophenyl)methyloxirane)

• Product Name: 2-(2-chloro-3,6-difluorophenyl)methyloxirane
• CAS No: 2148122-37-4
• MF: C₉H₇ClF₂O
• MW: 204.601088762283
• CID: 5935776
• PubChem ID: 165654071
• Update Time: 2025-07-18

2-(2-chloro-3,6-difluorophenyl)methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-3,6-difluorophenyl)methyloxirane
• 2148122-37-4
• 2-[(2-chloro-3,6-difluorophenyl)methyl]oxirane
• EN300-1966858

• Inchi： 1S/C9H7ClF2O/c10-9-6(3-5-4-13-5)7(11)1-2-8(9)12/h1-2,5H,3-4H2
• InChI Key： BBVWVIQLPZFMGR-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1CC1CO1)F)F

Computed Properties

• Exact Mass: 204.0153489g/mol
• Monoisotopic Mass: 204.0153489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-(2-chloro-3,6-difluorophenyl)methyloxirane

Introduction to 2-(2-Chloro-3,6-difluorophenyl)methyloxirane (CAS No. 2148122-37-4)

2-(2-Chloro-3,6-difluorophenyl)methyloxirane, also known by its CAS number 2148122-37-4, is a synthetic organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its unique epoxide structure and the presence of a chloro and difluoro-substituted phenyl group, which confer it with distinct chemical properties and potential applications.

The molecular formula of 2-(2-chloro-3,6-difluorophenyl)methyloxirane is C₉H₆ClF₂O, and its molecular weight is approximately 199.59 g/mol. The compound's structure consists of a three-membered epoxide ring attached to a substituted benzene ring, making it a valuable intermediate in the synthesis of various complex molecules. The presence of the chloro and difluoro groups imparts specific reactivity and stability characteristics, which are crucial for its use in chemical synthesis and pharmaceutical development.

In recent years, 2-(2-chloro-3,6-difluorophenyl)methyloxirane has been extensively studied for its potential applications in the synthesis of bioactive compounds. One notable area of research involves its use as a building block in the development of novel pharmaceuticals. The unique electronic properties of the chloro and difluoro groups make this compound an attractive candidate for the synthesis of drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of several derivatives of 2-(2-chloro-3,6-difluorophenyl)methyloxirane, which exhibited potent anti-inflammatory and anti-cancer activities.

The reactivity of the epoxide group in 2-(2-chloro-3,6-difluorophenyl)methyloxirane has also been explored in various chemical transformations. Epoxides are known to undergo ring-opening reactions with nucleophiles, leading to the formation of new carbon-carbon or carbon-heteroatom bonds. This property makes 2-(2-chloro-3,6-difluorophenyl)methyloxirane a versatile intermediate for the synthesis of complex organic molecules. A recent study published in Organic Letters demonstrated the use of this compound in a multi-step synthesis pathway to produce a series of biologically active compounds with high yields and selectivity.

Beyond its applications in pharmaceutical research, 2-(2-chloro-3,6-difluorophenyl)methyloxirane has also shown promise in materials science. The unique combination of functional groups in this compound allows for the design and synthesis of advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, have utilized this compound as a monomer in the preparation of polymer materials with enhanced thermal stability and mechanical strength. These materials have potential applications in various industries, including electronics and aerospace.

The environmental impact and safety profile of 2-(2-chloro-3,6-difluorophenyl)methyloxirane have also been evaluated. While it is important to handle this compound with care due to its reactive nature, studies have shown that it can be safely used under controlled laboratory conditions. Proper storage and handling protocols are essential to ensure safety and minimize environmental risks. Researchers are continuously working on developing more sustainable synthetic methods for this compound to reduce its ecological footprint.

In conclusion, 2-(2-chloro-3,6-difluorophenyl)methyloxirane (CAS No. 2148122-37-4) is a versatile organic compound with significant potential in various scientific fields. Its unique chemical structure and properties make it an invaluable intermediate for the synthesis of bioactive compounds and advanced materials. Ongoing research continues to uncover new applications and optimize synthetic methods for this compound, further highlighting its importance in modern chemistry and pharmaceutical development.